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For Researchers, Scientists, and Climate Professionals

This technical guide provides an in-depth analysis of the historical climate data for the Ala-

Archa region, situated in the Tian Shan mountains of Kyrgyzstan. The region, home to the Ala-

Archa National Park, is a critical area for climate research due to its extensive glaciation and

sensitivity to environmental changes. This document summarizes key climatic variables, details

the methodologies for high-altitude climate data collection, and presents a logical workflow for

climate data analysis.

Historical Climate Data
The climate of the Ala-Archa region is continental, characterized by significant diurnal and

seasonal temperature fluctuations. Historical data reveals a trend of increasing temperatures

and changes in precipitation patterns, consistent with broader observations of climate change

in the Tian Shan mountains.
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Historical temperature data for the Ala-Archa region and the wider Tian Shan area indicate a

warming trend. The following tables summarize available mean, maximum, and minimum

temperature data from various sources. It is important to note that data is often from different

weather stations and time periods, reflecting the challenges of long-term, continuous

monitoring in high-altitude environments.

Table 1: Mean Annual and Monthly Temperatures for Novaya Ala-Archa (Elevation: 1820.83m)

[1]

Month Average High (°C) Average Low (°C) Overall Mean (°C)

January -2.92 -10.68 -6.8

February -1.81 -9.1 -5.46

March 4.88 -2.8 1.04

April 11.17 3.1 7.14

May 15.84 7.6 11.72

June 19.96 11.2 15.58

July 23.64 13.5 18.57

August 22.79 12.3 17.55

September 17.96 7.8 12.88

October 10.88 2.1 6.49

November 3.8 -3.9 -0.05

December -1.9 -8.9 -5.4

Annual 10.26 1.28 6.81

Table 2: Average Monthly Temperatures at Alplager Ala-Archa Weather Station (Elevation:

2100m)[2]
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Month Average Temperature (°C) Notes

January -7.5
Lowest temperatures often in

February

April ~+3.0

May ~+5.0

Summer (Jun-Aug) +12.0
Warmest month is typically

August.

September Often as warm as August.

October ~+3.0

Precipitation Records
Precipitation in the Ala-Archa region is highly dependent on altitude and season, with the

majority occurring in the spring and summer months.[2] Winter precipitation is comparatively

low.[2]

Table 3: Annual and Monthly Precipitation for Novaya Ala-Archa (Elevation: 1820.83m)[1]
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Month Average Precipitation (mm)

January 24.1

February 28.5

March 57.2

April 92.3

May 130.35

June 110.5

July 95.7

August 78.9

September 55.4

October 43.8

November 35.6

December 27.3

Annual ~68.3 (total for year)

Table 4: General Precipitation Patterns in the Ala-Archa Region[2]

Season Precipitation Characteristics

Winter
Relatively low precipitation, approximately 80

mm in total.[2]

Spring
Increased precipitation, with more rain and

snowfall.

Summer
Humid, with 17-22 days of precipitation per

month. July sees the maximum rainfall.[2]

Autumn

Driest season, with September being the driest

month. Approximately 50 mm of precipitation

over the three months.[2]
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Experimental Protocols
The collection of climate data in high-altitude regions like Ala-Archa requires specialized

methodologies to ensure accuracy and consistency. The primary methods for long-term climate

and glaciological monitoring are detailed below.

High-Altitude Weather Data Collection
Standard meteorological data is collected using automated weather stations (AWS) specifically

designed for harsh mountain environments.

Instrumentation:

Thermometers: Triplicate temperature sensors are often used for redundancy and quality

control.[3] These are housed in radiation shields to prevent errors from solar radiation.

Anemometers: Propeller or cup anemometers measure wind speed and direction. These

may be heated to prevent icing.

Hygrometers: Measure relative humidity.

Barometers: Record atmospheric pressure.

Precipitation Gauges: Tipping bucket rain gauges are common, often with a heating

element to measure the water equivalent of snow.[4]

Data Logging and Transmission:

Data is recorded by a data logger at regular intervals (e.g., hourly).

Data is transmitted wirelessly, often via satellite or cellular networks, to a central database

for analysis.

Siting:

Stations are sited in locations that are representative of the surrounding area, avoiding

localized effects from topography.
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Consideration is given to accessibility for maintenance.

Glacier Mass Balance Measurement
The health of glaciers is a key indicator of climate change. Glacier mass balance, the net gain

or loss of ice over a year, is measured using several methods in the Tian Shan region.

Glaciological Method:

This direct method involves field measurements on the glacier surface.

Accumulation Measurement: In the upper part of the glacier (accumulation zone), snow

pits are dug at the end of the melt season to measure the thickness and density of the

new snow layer. Stakes are also inserted into the snow to measure accumulation.[5]

Ablation Measurement: In the lower part of the glacier (ablation zone), stakes are drilled

into the ice. The lowering of the ice surface is measured at these stakes throughout the

melt season to determine the amount of ice loss.[5]

Data Analysis: The point measurements from stakes and snow pits are extrapolated

across the entire glacier surface using area-elevation curves to calculate the total mass

balance.

Geodetic Method:

This method compares digital elevation models (DEMs) of the glacier surface from

different time periods.

Data Acquisition: DEMs can be generated from aerial photography, satellite imagery (e.g.,

ASTER, GeoEye), or airborne laser scanning (LiDAR).[6]

Data Analysis: The DEMs are co-registered, and the difference in elevation between the

two periods is calculated for the entire glacier area. This elevation change is then

converted to a water equivalent volume change by assuming an average density for the

ice and snow.

Hydrological Method:
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This method estimates the mass balance of a glacierized catchment by solving the water

balance equation.

Equation: Mass Balance = Precipitation - Runoff - Evapotranspiration

Data Requirements: Requires accurate measurements of precipitation input into the

catchment and runoff at a gauging station downstream of the glacier. Evapotranspiration is

often estimated using models.

Climate Data Analysis Workflow
The analysis of historical climate data follows a structured workflow to identify trends,

anomalies, and relationships between different climatic variables.
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Caption: A generalized workflow for historical climate data analysis.

This workflow begins with the acquisition of raw data from various sources. This data then

undergoes rigorous quality control and homogenization to ensure its reliability. The cleaned

data is stored in a database and is then used for statistical analysis and to inform climate

models. The results are visualized and disseminated through reports and publications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1217056?utm_src=pdf-custom-synthesis#bc-rfq
https://weatherandclimate.com/kyrgyzstan/chuy/novaya-ala-archa
https://weatherandclimate.com/kyrgyzstan/chuy/novaya-ala-archa
https://silkadv.com/en/content/climate-ala-archa-park
https://journals.ametsoc.org/view/journals/hydr/12/5/2011jhm1335_1.xml
https://www.metlink.org/wp-content/uploads/2020/11/A-Guide-to-Collecting-Weather-Data.pdf
https://www.cambridge.org/core/journals/journal-of-glaciology/article/comparison-of-three-methods-of-massbalance-determination-in-the-tuyuksu-glacier-region-tien-shan-central-asia/C20CA965211D813BFDBFBCEF6847484F
https://www.cambridge.org/core/journals/journal-of-glaciology/article/comparison-of-three-methods-of-massbalance-determination-in-the-tuyuksu-glacier-region-tien-shan-central-asia/C20CA965211D813BFDBFBCEF6847484F
https://www.researchgate.net/publication/282956540_Mass-balance_reconstruction_for_Glacier_No_354_Tien_Shan_from_2003_to_2014
https://www.benchchem.com/product/b1217056/docs#historical-climate-dynamics-of-the-ala-archa-region-a-technical-guide
https://www.benchchem.com/product/b1217056/docs#historical-climate-dynamics-of-the-ala-archa-region-a-technical-guide
https://www.benchchem.com/product/b1217056/docs#historical-climate-dynamics-of-the-ala-archa-region-a-technical-guide
https://www.benchchem.com/product/b1217056/docs#historical-climate-dynamics-of-the-ala-archa-region-a-technical-guide
https://www.benchchem.com/product/b1217056?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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